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Introduction

The paralogous proteins EP300 (E1A binding protein p300) and CREBBP (CREB binding

protein, also known as CBP) are crucial histone acetyltransferases (HATs) that function as

transcriptional co-activators.[1][2] They play a central role in regulating gene expression by

catalyzing the acetylation of lysine residues on histone tails, most notably H3K18 and H3K27.

[3][4] This modification, particularly H3K27 acetylation (H3K27ac), is a hallmark of active

enhancers and promoters.[2] Dysregulation of EP300/CREBBP activity is implicated in various

diseases, including cancer, making them significant therapeutic targets.[1][5]

Ep300/CREBBP-IN-2 is a potent and orally active small molecule inhibitor of the HAT activity of

both EP300 and CREBBP, with IC50 values of 0.052 µM and 0.148 µM, respectively.[6] By

blocking the catalytic function of these enzymes, the inhibitor leads to a global and locus-

specific reduction in histone acetylation, primarily affecting H3K27ac levels.[7][8] This

document provides detailed protocols for researchers to accurately measure these epigenetic

changes using standard molecular biology techniques.

Data Presentation
The primary effect of treating cells with an EP300/CREBBP inhibitor is the reduction of H3K27

acetylation. The following table summarizes representative quantitative data from studies using

potent EP300/CREBBP inhibitors.
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Visualizations
Signaling Pathway and Inhibition Mechanism
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Mechanism of EP300/CREBBP inhibition.

Experimental Workflow for ChIP-seq Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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